N-cyclohexyl-N,3-dimethyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide

• IUPAC Name: N-cyclohexyl-N,3-dimethyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• InChI: InChI=1S/C20H23N3OS/c1-14-18(19(24)22(2)16-11-7-4-8-12-16)25-20-21-17(13-23(14)20)15-9-5-3-6-10-15/h3,5-6,9-10,13,16H,4,7-8,11-12H2,1-2H3
• InChI Key: NXSZWPPADVEBSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC=CC=C3)C(=O)N(C)C4CCCCC4
• Molecular Formula: C20H23N3OS
• Molecular Weight: 353.5 g/mol

Description

“N-cyclohexyl-N,3-dimethyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide” is a chemical compound with the molecular formula C20H23N3OS and a molecular weight of 353.48. It is a derivative of thiazole, a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2. The specific physical and chemical properties of “N-cyclohexyl-N,3-dimethyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide” are not provided in the sources I found.

Scientific Research Applications

Heterocyclic Synthesis and Antibacterial Applications

Heterocyclic compounds, including those structurally related to N-cyclohexyl-N,3-dimethyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide, have been synthesized for their potential applications as antibiotics and antibacterial agents. The synthesis involves reactions with various reagents to yield pyrimidinone derivatives with studied biological activities against both Gram-positive and Gram-negative bacteria (Ahmed, 2007).

Antitumour Drug Synthesis

Research has also explored the interaction of related heterocyclic compounds with alkyl isocyanates, leading to the synthesis of compounds like temozolomide, which are significant in the context of antitumor drugs. Such studies provide insights into the potential therapeutic applications of these compounds and their derivatives (Wang et al., 1997).

Antimicrobial Activity

Some derivatives of N-cyclohexyl-N,3-dimethyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide have shown potent antimicrobial activity, particularly against Staphylococcus aureus and methicillin-resistant S. aureus (MRSA). Such compounds, especially those with specific substituents, have been identified as highly effective in inhibiting bacterial growth, highlighting their potential in antimicrobial therapy (Püsküllü et al., 2015).

Catalytic Assembly and Biological Activity

The catalytic assembly of related compounds with carboxylic acids has been studied, leading to the synthesis of derivatives with promising antimicrobial and antioxidant activities. These studies showcase the versatility of these heterocyclic compounds in synthesizing biologically active molecules that could have significant therapeutic applications (Sindhe et al., 2016).

Enaminoketones in Heterocyclic Chemistry

Enaminoketones, closely related to the compound , have been utilized as building blocks in heterocyclic chemistry, leading to the synthesis of novel compounds with potential antitumor, antibacterial, and anticonvulsant properties. Such research underscores the importance of these compounds in developing new therapeutic agents (Gomha & Abdel‐Aziz, 2012).

Future Directions

Thiazoles and their derivatives have been the subject of extensive research due to their diverse biological activities. Future research may focus on the design and development of different thiazole derivatives to act as drug molecules with lesser side effects. The modification of thiazole-based compounds at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities is also a potential area of future research.

Mechanism of Action

Target of Action

The primary targets of N-cyclohexyl-N,3-dimethyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide are Raf kinases , insulin-like growth factor receptor (IGF-IR) , and epidermal growth factor receptor (EGFR) . These receptors play a crucial role in cell signaling pathways, regulating cell growth, differentiation, and survival.

Mode of Action

The compound interacts with its targets by inhibiting their activity. This inhibition disrupts the normal signaling pathways, leading to changes in cellular processes. For instance, the inhibition of Raf kinases, IGF-IR, and EGFR can lead to the suppression of cell proliferation and induction of apoptosis .

Biochemical Pathways

The affected pathways include the Raf/MEK/ERK pathway and the PI3K/Akt pathway . These pathways are critical for cell survival and proliferation. By inhibiting the activity of Raf kinases, IGF-IR, and EGFR, the compound disrupts these pathways, leading to the inhibition of cell growth and induction of apoptosis .

Pharmacokinetics

The compound’s molecular weight (35348 g/mol) suggests that it may have good oral bioavailability, as compounds with a molecular weight below 500 g/mol are generally well-absorbed.

Result of Action

The molecular and cellular effects of the compound’s action include the inhibition of cell proliferation and the induction of apoptosis. This is achieved through the disruption of critical cell signaling pathways, leading to changes in cell growth and survival .

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. For instance, the compound’s solubility in different solvents can affect its absorption and distribution within the body. Additionally, factors such as pH and temperature can influence the compound’s stability and activity .